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Cat. No.: B1275738
Get Quote
. J
Introduction

5-Bromo-1,2,3-trichlorobenzene is a halogenated aromatic compound with significant
applications as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2][3]
Its precise molecular structure and purity are critical for the successful synthesis of downstream
products. Spectroscopic analysis provides an unambiguous fingerprint of the molecule,
confirming its identity and purity. This technical guide offers an in-depth exploration of the
spectroscopic data of 5-Bromo-1,2,3-trichlorobenzene, providing researchers, scientists, and
drug development professionals with the necessary information for its characterization.

Molecular Structure and Spectroscopic Overview

The structure of 5-Bromo-1,2,3-trichlorobenzene, with the chemical formula CsH2BrCls,
dictates its unique spectroscopic features.[4] The arrangement of the substituents on the
benzene ring gives rise to a distinct pattern in its NMR, mass, and infrared spectra.
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Property Value Source
Molecular Formula CeH2BrCls PubChem[4]
Molecular Weight 260.34 g/mol Sigma-Aldrich
CAS Number 21928-51-8 ChemicalBook][1]

Hangzhou Royalchem

Appearance Off-white powder
Co.,LTD[5]

'H Nuclear Magnetic Resonance (NMR)
Spectroscopy

Proton NMR spectroscopy is a powerful tool for identifying the hydrogen atoms within a
molecule. For 5-Bromo-1,2,3-trichlorobenzene, the two hydrogen atoms are chemically
equivalent, resulting in a single signal in the *H NMR spectrum.

Experimental Data

Parameter Value
Spectrometer Frequency 400 MHz
Solvent CDCls
Chemical Shift (3) 7.55 ppm
Multiplicity Singlet (s)
Integration 2H

Source: Google Patents|[6]

Interpretation and Causality

The observation of a singlet at 7.55 ppm is consistent with the symmetrical nature of the two
protons on the benzene ring. The surrounding electron-withdrawing halogen atoms (three
chlorine and one bromine) deshield the protons, causing them to resonate at a relatively high
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chemical shift (downfield). The absence of adjacent protons results in a singlet multiplicity, as
there is no spin-spin coupling.

Experimental Protocol: 'H NMR Spectroscopy

Caption: Workflow for tH NMR analysis.

13C Nuclear Magnetic Resonance (NMR)
Spectroscopy

Carbon-13 NMR spectroscopy provides information about the carbon skeleton of a molecule.
Due to the symmetry of 5-Bromo-1,2,3-trichlorobenzene, four distinct signals are expected in
the 13C NMR spectrum: two for the protonated carbons and two for the halogen-substituted
carbons.

Predicted *C NMR Data

While a publicly available experimental spectrum is not readily accessible, the following
chemical shifts are predicted based on computational models and data from similar
halogenated benzenes.

Carbon Atom Predicted Chemical Shift ()
C-H ~130 ppm
C-Br ~120 ppm
C-ClI (adjacent to Br) ~133 ppm
C-Cl (central) ~135 ppm

Note: These are predicted values and may vary from experimental results.

Experimental Protocol: **C NMR Spectroscopy

The protocol for 13C NMR is similar to that of *H NMR, with the primary difference being the
longer acquisition times required due to the lower natural abundance of the 3C isotope.

Caption: Workflow for 3C NMR analysis.
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Mass Spectrometry (MS)

Mass spectrometry is a destructive analytical technique that provides information about the
mass-to-charge ratio (m/z) of a molecule and its fragments. This data is crucial for determining
the molecular weight and elemental composition.

Expected Mass SpectrumData @@

lon mlz Relative Abundance
[M]* 258, 260, 262, 264 High

[M-CI1* 223, 225, 227 Moderate

M-Br]*+ 179, 181, 183 Moderate

[M-Br]

M-CI-CIJ* 188, 190 Low

[

[CeH2]* 74 Low

Note: The presence of bromine and chlorine isotopes (7°Br/81Br and 3>CI/2’Cl) will result in a
characteristic isotopic pattern for the molecular ion and its fragments.

Interpretation

The molecular ion peak ([M]*) cluster will be the most intense, with its pattern confirming the
presence of one bromine and three chlorine atoms. Fragmentation will likely occur through the
loss of halogen atoms, leading to the observed fragment ions.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

Caption: Workflow for GC-MS analysis.

Infrared (IR) Spectroscopy

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which
corresponds to its vibrational modes. It is particularly useful for identifying functional groups.

Expected IR Absorption Bands
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Wavenumber (cm~?) Vibration Type

3100-3000 C-H stretching (aromatic)
1600-1450 C=C stretching (aromatic ring)
1200-1000 C-H in-plane bending
850-650 C-Cl stretching

700-500 C-Br stretching

Below 900 C-H out-of-plane bending

Note: The exact positions of the peaks can be influenced by the substitution pattern.

Experimental Protocol: Attenuated Total Reflectance
(ATR) FT-IR Spectroscopy

Caption: Workflow for ATR-FT-IR analysis.

Conclusion

The spectroscopic data presented in this guide provides a comprehensive fingerprint for the
unambiguous identification and characterization of 5-Bromo-1,2,3-trichlorobenzene. The
combination of *H NMR, 3C NMR, Mass Spectrometry, and Infrared Spectroscopy offers a self-
validating system for confirming the structure and purity of this important chemical intermediate.
The detailed protocols and interpretations serve as a valuable resource for researchers and
professionals in the fields of chemical synthesis and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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